![molecular formula C17H22N2O5S2 B2806105 N-((2,5-dimethylfuran-3-yl)methyl)-4-(1,1-dioxido-1,2-thiazinan-2-yl)benzenesulfonamide CAS No. 1396848-48-8](/img/structure/B2806105.png)
N-((2,5-dimethylfuran-3-yl)methyl)-4-(1,1-dioxido-1,2-thiazinan-2-yl)benzenesulfonamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-((2,5-dimethylfuran-3-yl)methyl)-4-(1,1-dioxido-1,2-thiazinan-2-yl)benzenesulfonamide is a useful research compound. Its molecular formula is C17H22N2O5S2 and its molecular weight is 398.49. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Anticancer Applications
- Antitumor Activity : Novel 6-chloro-1,1-dioxo-1,4,2-benzodithiazie derivatives have demonstrated in vitro antitumor activity, with certain compounds showing remarkable activity against leukemia SR cell line due to their structural and electronic properties (Brzozowski, Sa̧czewski, & Gdaniec, 2003).
- Photodynamic Therapy for Cancer : Research on zinc phthalocyanine substituted with new benzenesulfonamide derivative groups containing Schiff base highlights its potential as Type II photosensitizers for cancer treatment in photodynamic therapy, owing to its good fluorescence properties and high singlet oxygen quantum yield (Pişkin, Canpolat, & Öztürk, 2020).
Antimicrobial and Antibacterial Applications
- Antibacterial Potential : N-Substituted (2,3-Dihydro-1,4-Benzodioxin-6-YL)Benzenesulfonamide derivatives have shown potent antibacterial agents and moderate enzyme inhibitors potential, which opens up avenues for therapeutic applications against bacterial infections (Abbasi et al., 2017).
Antioxidant, Analgesic, and Anti-HCV Agents
- Celecoxib Derivatives : A series of novel celecoxib derivatives have been synthesized and evaluated for their anti-inflammatory, analgesic, antioxidant, anticancer, and anti-HCV activities, showing that these compounds can potentially be developed into therapeutic agents (Küçükgüzel et al., 2013).
Molecular Docking and Bioassay Studies
- Cyclooxygenase-2 Inhibition : Synthesis and structural analysis of specific tetrazole derivatives have led to insights into their interactions with the cyclooxygenase-2 enzyme, indicating potential as inhibitors and offering a basis for further drug development (Al-Hourani et al., 2016).
Properties
IUPAC Name |
N-[(2,5-dimethylfuran-3-yl)methyl]-4-(1,1-dioxothiazinan-2-yl)benzenesulfonamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H22N2O5S2/c1-13-11-15(14(2)24-13)12-18-26(22,23)17-7-5-16(6-8-17)19-9-3-4-10-25(19,20)21/h5-8,11,18H,3-4,9-10,12H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RITJNNMKTMKLDA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(O1)C)CNS(=O)(=O)C2=CC=C(C=C2)N3CCCCS3(=O)=O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H22N2O5S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
398.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.